Cas no 854015-41-1 (3-Isoxazolecarboxylic acid, 5-(4-pyridinyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(4-pyridinyl)-, ethyl ester
• CAS No: 854015-41-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD08701227
• CID: 4239015
• PubChem ID: 23006231
• Update Time: 2025-09-22

3-Isoxazolecarboxylic acid, 5-(4-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(4-pyridinyl)-, ethyl ester
• Ethyl 5-(4-Pyridyl)isoxazole-3-carboxylate
• DB-088098
• SY267695
• starbld0042429
• ethyl 5-(pyridin-4-yl)isoxazole-3-carboxylate
• HS-3061
• MFCD08701227
• ethyl 5-(pyridin-4-yl)-1,2-oxazole-3-carboxylate
• SCHEMBL21523600
• 854015-41-1

• MDL： MFCD08701227
• Inchi： 1S/C11H10N2O3/c1-2-15-11(14)9-7-10(16-13-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3
• InChI Key： PAHXWKDDIJBDJT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų